1,3-Dichloro-2-(2-nitroprop-1-en-1-yl)benzene

• CAS No.: 15873-35-5
• Molecular Formula: C9H7Cl2NO2
• Molecular Weight: 232.06 g/mol
• IUPAC Name: 1,3-dichloro-2-(2-nitroprop-1-enyl)benzene
• InChI: InChI=1S/C9H7Cl2NO2/c1-6(12(13)14)5-7-8(10)3-2-4-9(7)11/h2-5H,1H3
• InChI Key: MSYXTJLPLPDAOH-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=C(C=CC=C1Cl)Cl)[N+](=O)[O-]

Description

1,3-Dichloro-2-(2-nitroprop-1-en-1-yl)benzene is a useful research compound. Its molecular formula is C9H7Cl2NO2 and its molecular weight is 232.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-(2,6-Dichlorophenyl)-2-nitropropylene (m.p. 49°-50° C., b.p. 90°-102° C./0.33 mm. Hg.) is prepared from nitroethane and 2,6-dichlorobenzaldehyde by a similar process to that described in the second and third parts of Example 4. This compound is reacted with dimethyl malonate and the product hydrogenated by a similar process to that described in the fourth and fifth parts of Example 4, and the 4-(2,6-dichlorophenyl)-3-methoxycarbonyl-5-methylpyrrolidin-2-one thus obtained is separated into two geometrical isomers thereof by repeated chromatography on a silica gel column, using a 2:1 v/v mixture of toluene and ethyl acetate as eluant. The two isomers have m.p. 157°-158° C. (first isomer) and 143°-144° C. (second isomer). These two esters are separately hydrolysed and decarboxylated by a similar process to that described in the sixth part of Example 4, and there are thus obtained a first isomer, m.p. 182°-184° C., and a second isomer, m.p. 173.5°-175° C., of 4-(2,6-dichlorophenyl)-5-methylpyrrolidin-2-one, the isomers differing by cis- and trans- relationship of the 4-(2,6-dichlorophenyl)- and 5-methyl-subsitutents.